Cas no 2567504-27-0 (1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride)

• Product Name: 1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride
• CAS No: 2567504-27-0
• MF: C₁₀H₁₈Cl₂N₂OS
• MW: 285.233719348907
• MDL: MFCD32878669
• CID: 5656595
• PubChem ID: 165691408
• Update Time: 2025-08-05

1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27694568
• 1-[5-(methoxymethyl)thiophen-3-yl]piperazine dihydrochloride
• 2567504-27-0
• 1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride

• MDL： MFCD32878669
• Inchi： 1S/C10H16N2OS.2ClH/c1-13-7-10-6-9(8-14-10)12-4-2-11-3-5-12;;/h6,8,11H,2-5,7H2,1H3;2*1H
• InChI Key： VSENOPXPTOLODE-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(COC)=CC(=C1)N1CCNCC1

Computed Properties

• Exact Mass: 284.0516898g/mol
• Monoisotopic Mass: 284.0516898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.7Ų

Additional information on 1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride

1-5-(Methoxymethyl)Thiophen-3-YlPiperazine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2567504-27-0, commonly referred to as 1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The thiophene ring, a key component of its structure, contributes to its aromatic stability and reactivity, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of 1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride in medicinal chemistry. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of antidepressants and neuroprotective agents. The presence of the methoxymethyl group introduces additional functionality, enhancing its potential for interaction with biological targets.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the dihydrochloride salt form ensures stability and solubility, which are critical factors for its use in pharmaceutical formulations. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, further expanding its utility in stereoselective reactions.

In terms of pharmacological activity, 1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride has shown promising results in preclinical studies. Its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been investigated, suggesting its application in the development of novel anti-inflammatory drugs.

The structural versatility of this compound has also led to its use in materials science. The thiophene moiety is known for its electronic properties, making it a valuable component in the synthesis of conductive polymers and organic semiconductors. Recent research has focused on integrating this compound into advanced materials for energy storage applications, such as batteries and supercapacitors.

From an environmental perspective, the synthesis and application of 1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride have been evaluated for their sustainability. Green chemistry principles have been applied to optimize reaction conditions, reducing waste and improving atom economy. These efforts align with the growing demand for eco-friendly chemical processes in both academia and industry.

In conclusion, 1-5-(methoxymethyl)thiophen-3-ylpiperazine dihydrochloride (CAS No. 2567504-27-0) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a key player in future research and development endeavors.